Cas no 1171378-32-7 (methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine- 4-carboxylate)

• Product Name: methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine- 4-carboxylate
• CAS No: 1171378-32-7
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 3158976
• PubChem ID: 25247618
• Update Time: 2025-06-14

methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine- 4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine- 4-carboxylate
• 1171378-32-7
• methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CCG-340272
• STK351865
• methyl6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• AKOS005167574
• CS-0339115

• Inchi： 1S/C15H17N5O2/c1-5-20-12(6-7-16-20)11-8-10(15(21)22-4)13-9(2)18-19(3)14(13)17-11/h6-8H,5H2,1-4H3
• InChI Key： KXQHFBSHNQUYBX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2=CC=NN2CC)N=C2C=1C(C)=NN2C)=O

Computed Properties

• Exact Mass: 299.13822480Da
• Monoisotopic Mass: 299.13822480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine- 4-carboxylate

Comprehensive Overview of Methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1171378-32-7)

The compound methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1171378-32-7) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining pyrazole and pyridine moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and receptor binding, which are hot topics in modern medicinal chemistry.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes for methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate. The compound is typically synthesized through multi-step organic reactions, including cyclization and esterification processes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, aligning with the global push for environmentally friendly practices. This aligns with the growing demand for eco-friendly chemical synthesis among researchers and industries.

The physicochemical properties of CAS 1171378-32-7 are another area of high interest. Its solubility, stability, and bioavailability are critical factors for its application in drug formulation. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its behavior in biological systems. These techniques are frequently searched by scientists looking to optimize lead compounds for therapeutic use. The compound’s logP value and hydrogen bonding capacity are particularly noteworthy, as they influence its pharmacokinetic profile.

In the context of drug discovery, methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has shown promise in preliminary studies targeting inflammatory diseases and metabolic disorders. These areas are currently trending in biomedical research, with many users searching for novel small-molecule inhibitors. The compound’s ability to interact with specific enzyme targets has sparked discussions about its potential as a therapeutic agent, though further clinical validation is required.

Another emerging topic is the application of CAS 1171378-32-7 in agrochemical innovation. With the increasing demand for sustainable crop protection solutions, researchers are exploring its derivatives as potential pesticides or herbicides. This aligns with the broader industry trend toward precision agriculture and reduced environmental impact. The compound’s structural flexibility allows for modifications that could enhance its efficacy and selectivity, making it a candidate for next-generation agrochemicals.

From a commercial perspective, the availability of methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is often queried by procurement specialists and R&D teams. Suppliers typically offer it as a high-purity reference standard or as a custom synthesis product. The compound’s patent status and regulatory compliance are also common search queries, reflecting the importance of intellectual property and safety in chemical research.

In summary, methyl 6-(1-ethyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 1171378-32-7) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and properties continue to attract scientific attention, particularly in the context of drug development and sustainable chemistry. As research progresses, this compound is likely to remain a focal point for innovation in these fields.